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Compound of Interest

Compound Name: Ester C

Cat. No.: B1168882 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of laboratory chemicals is a cornerstone of operational safety and environmental

stewardship. This guide provides essential, step-by-step procedures for the proper disposal of

Ester-C®, a patented form of calcium ascorbate-threonate. Adherence to these guidelines will

help maintain a safe laboratory environment and ensure compliance with waste disposal

regulations.

Ester-C® is a unique, pH-neutral form of Vitamin C that is generally not classified as hazardous

waste.[1][2] Its primary components, calcium ascorbate and ascorbic acid, are readily

biodegradable with low environmental impact when disposed of correctly.[2][3][4] However,

proper disposal procedures should always be followed to minimize any potential impact and to

comply with institutional and local regulations.

Key Chemical Properties for Disposal Consideration
To make informed decisions about waste management, it is important to understand the key

characteristics of Ester-C® and its components.
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Property Value/Characteristic Implication for Disposal

Hazard Classification
Generally not classified as

hazardous waste.[2]

Can often be managed as non-

hazardous chemical waste, but

institutional and local

guidelines must be followed.[2]

Biodegradability Readily biodegradable.[2][3][4]

Low long-term environmental

impact if disposed of correctly.

[2]

Ecotoxicity Negligible ecotoxicity.[2][4]

Minimal harm to aquatic life if

minor amounts enter

waterways, though this should

still be avoided.[2][5]

pH

Neutral (Ester-C®); 2.1-2.6

(5% solution of Ascorbic Acid).

[1][2][5]

Ester-C®'s neutrality simplifies

disposal. For large quantities

of pure ascorbic acid,

neutralization may be required

by some facilities.[2]

Combustibility

Not flammable or combustible,

but can be a dust explosion

hazard in powdered form.[2][6]

[7]

No special precautions are

needed regarding flammability,

but dust generation should be

avoided during handling and

disposal.[6][7]

Step-by-Step Disposal Procedures
The following procedural guidance is based on safety data sheets for calcium ascorbate and

ascorbic acid.

Consult Local Regulations: Before proceeding, always consult your institution's

environmental health and safety (EHS) guidelines and local waste disposal regulations.[5]

These regulations will provide the definitive requirements for your location.

Small Quantities (Typical Laboratory Use):
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For very small quantities, some local regulations may permit disposal down the drain with

copious amounts of water.[6] However, this should be confirmed with your EHS

department.

If drain disposal is not permitted, collect the waste in a designated, properly labeled

container for non-hazardous chemical waste.

Large Quantities:

Large amounts of Ester-C® should not be disposed of down the drain.[5][6]

Collect the material in a suitable, sealed, and clearly labeled waste container.[7]

Arrange for pickup and disposal by a licensed chemical waste disposal company.[8][9]

Spill Cleanup:

In the event of a spill, avoid generating dust.[7]

Use dry cleanup procedures, such as sweeping or vacuuming, for solid spills.[7]

Place the collected material into a labeled container for disposal.[3][7]

Clean the spill area with water.[6][7]

Contaminated Packaging:

Empty containers should be handled as the product itself and may need to be disposed of

as chemical waste.[8]

Consult your local guidelines for the proper disposal of empty chemical containers.[8][10]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of Ester-

C®.
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Start: Ester-C® Waste

Consult Institutional and
Local Regulations

Is it a small quantity
(typical lab use)?

Is drain disposal
permitted by local regulations?

Yes

Large Quantity or
Spill Residue

No

Dispose down drain with
copious amounts of water

Yes

Collect in labeled
non-hazardous waste container

No

End of Process

Collect in sealed, labeled
container for professional disposal

Click to download full resolution via product page

Ester-C® Disposal Decision Flowchart

By following these procedures and adhering to local regulations, researchers and laboratory

professionals can ensure the safe and environmentally responsible disposal of Ester-C®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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